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Compound of Interest

Compound Name: 2-(Methylthio)nicotinoyl chloride

Cat. No.: B1272650 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of reactive chemical reagents like 2-(Methylthio)nicotinoyl chloride are paramount

for ensuring laboratory safety and environmental protection. This guide provides essential,

step-by-step procedures for the safe disposal of 2-(Methylthio)nicotinoyl chloride, grounded

in established safety data.

Key Physical and Chemical Properties
Understanding the properties of 2-(Methylthio)nicotinoyl chloride is the first step toward safe

handling. The following table summarizes its key quantitative data.

Property Value

CAS Number 97936-43-1[1][2]

Molecular Formula C₇H₆ClNOS[1][2]

Molecular Weight 187.641 g/mol [1]

Melting Point 88-91°C[2]

Form Powder[2]

Color Very pale yellow[2]
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2-(Methylthio)nicotinoyl chloride is classified as a corrosive solid that is acidic and organic.

[1] It can cause severe skin burns and eye damage, and may also cause respiratory irritation.

[3] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE):

Hand Protection: Wear compatible chemical-resistant gloves.

Eye/Face Protection: Use chemical safety goggles or a face shield as described by OSHA's

eye and face protection regulations.[3]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[3]

Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[3][4]

Always handle this chemical in a well-ventilated area, preferably within a chemical fume hood.

[4] An eyewash station and safety shower must be readily accessible.[3][5]

Experimental Protocol for Spill Management
In the event of a spill, immediate and appropriate action is crucial to mitigate hazards.

Evacuate and Secure: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from entering drains or waterways.[6] Cover drains if

necessary.[6][7]

Cleanup:

For dry spills, carefully sweep up the material, avoiding dust formation, and place it into a

suitable, labeled container for disposal.[4]

For spills that have been wetted, absorb with an inert material (e.g., sand, vermiculite) and

collect for disposal.
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Decontamination: Clean the affected area thoroughly with a suitable solvent, followed by

soap and water.

Waste Disposal: Dispose of the collected waste and contaminated materials through a

licensed waste disposal company.

Proper Disposal Procedure
The disposal of 2-(Methylthio)nicotinoyl chloride and its containers must be conducted in

compliance with all local, state, and federal regulations.

Waste Characterization: The waste is classified as a corrosive, acidic, organic solid.

Containerization:

Do not mix with other waste.[6][7]

Keep the chemical in its original, tightly sealed container if possible.[6][7]

If the original container is compromised, use a new, properly labeled, and compatible

container.

Labeling: Clearly label the waste container with the chemical name and associated hazards.

Storage: Store the waste in a designated, locked-up, and well-ventilated area, away from

incompatible materials.[6][7]

Professional Disposal: Arrange for the collection and disposal of the waste by a licensed and

approved hazardous waste disposal company.[5][6][7] Do not attempt to dispose of this

chemical down the drain or in regular trash.[4][6]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2-
(Methylthio)nicotinoyl chloride.
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Start: Disposal Required

Characterize Waste
(Corrosive, Acidic, Organic Solid)

Containerize Securely
(Original or compatible container, no mixing)

Label Container Clearly
(Chemical Name & Hazards)

Store Safely
(Locked, ventilated, segregated)

Engage Licensed Waste Disposal Company

Complete Waste Manifest & Documentation

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-(Methylthio)nicotinoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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